Cas no 1804351-76-5 (Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804351-76-5
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4828751
• Update Time: 2025-08-05

Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-2-19-8(16)5-6(14(17)18)4(3-13-7(5)15)20-9(10,11)12/h3H,2H2,1H3,(H,13,15)
• InChI Key： SLIHRKXWRFECAF-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(C(C(=O)OCC)=C1[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 1.1
• Topological Polar Surface Area: 110

Additional information on Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804351-76-5)

The compound Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804351-76-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the nitro and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

One of the key reasons for the growing attention toward Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this pyridine derivative offers a versatile scaffold for further functionalization. Its carboxylate group provides an excellent handle for coupling reactions, enabling the creation of diverse molecular libraries for high-throughput screening.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug candidates. The presence of the trifluoromethoxy moiety in CAS No. 1804351-76-5 aligns with this trend, making it a sought-after building block in pharmaceutical R&D. Additionally, the nitro group introduces opportunities for further chemical transformations, such as reduction to amines or cyclization reactions.

From an agrochemical perspective, pyridine-based compounds are widely explored for their pesticidal and herbicidal properties. The structural attributes of Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate suggest potential utility in designing next-generation crop protection agents. Its nitro and hydroxy functionalities could contribute to modes of action that disrupt pest metabolic pathways, offering an eco-friendly alternative to traditional pesticides.

The synthesis and characterization of CAS No. 1804351-76-5 involve advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and accurate structural confirmation, which are critical for its application in sensitive research areas. Furthermore, the compound’s stability under various conditions makes it a reliable candidate for scale-up processes in industrial settings.

As the scientific community continues to explore sustainable chemistry practices, Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate stands out as a compound that balances reactivity with environmental considerations. Its potential for green chemistry applications, such as catalytic transformations or solvent-free reactions, is an area of active investigation. Researchers are also examining its biodegradability and toxicity profile to ensure compliance with global regulatory standards.

In conclusion, Ethyl 2-hydroxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804351-76-5) represents a multifaceted compound with broad applicability in life sciences. Its structural complexity and functional diversity make it a focal point for innovation in drug design and agrochemical development. As interest in heterocyclic chemistry and fluorinated compounds grows, this pyridine derivative is poised to play a pivotal role in shaping future scientific advancements.